2-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide
Description
2-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide, also known as BTCC, is a synthetic compound that has gained significant attention in the scientific community due to its potential biological and pharmacological properties.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Anticancer Properties: The chromene core of this compound has been investigated for its potential as an anticancer agent. Researchers have explored its ability to inhibit specific pathways involved in cancer cell proliferation and metastasis. Preliminary studies suggest that it may interfere with tumor growth and angiogenesis, making it a promising candidate for further drug development .
Anti-Inflammatory Effects: The benzothiazole moiety in this compound contributes to its anti-inflammatory properties. By modulating inflammatory signaling pathways, it could serve as a lead compound for designing novel anti-inflammatory drugs. Researchers are keen on understanding its mechanism of action and optimizing its efficacy .
Materials Science and Organic Electronics
Organic Semiconductors: The conjugated system within the chromene structure makes it an interesting candidate for organic electronics. Researchers have explored its use as an organic semiconductor in field-effect transistors (FETs), solar cells, and light-emitting diodes (LEDs). Its unique electronic properties and solubility characteristics have sparked interest in its application in flexible and printable electronic devices .
Flavor and Fragrance Industry
Aroma Compound: The compound exhibits a pleasant aroma due to its complex structure. It is used as a flavoring agent in the food industry and contributes to the fragrance of certain perfumes and cosmetics. Its fruity and floral notes make it valuable for creating appealing scents .
Environmental Chemistry
Biodegradable Plasticizers: Researchers have investigated the potential of this compound as a biodegradable plasticizer. By replacing conventional phthalate-based plasticizers, it could contribute to more environmentally friendly polymer formulations. Its low toxicity and compatibility with various polymers make it an attractive alternative .
Natural Product Chemistry
Biosynthesis and Isolation: Scientists have studied the biosynthesis of this compound in natural sources. Understanding its production pathways in plants or microorganisms can guide efforts to isolate it from natural extracts. Isolated compounds can then be further evaluated for their biological activities .
Agricultural Chemistry
Plant Growth Regulators: The benzothiazole derivative in this compound has been investigated for its potential as a plant growth regulator. It may influence seed germination, root development, and flowering. Researchers explore its effects on crop yield and stress tolerance, aiming to enhance agricultural productivity .
properties
IUPAC Name |
2-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3S/c1-11-8-9-12(2)17-16(11)22(3)20(26-17)21-18(23)14-10-13-6-4-5-7-15(13)25-19(14)24/h4-10H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRALGKMMENUYSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=NC(=O)C3=CC4=CC=CC=C4OC3=O)N2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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